Cas no 801161-18-2 (Ethyl 2-(9-methyl-9H-purin-6-yl)acetate)

• Product Name: Ethyl 2-(9-methyl-9H-purin-6-yl)acetate
• CAS No: 801161-18-2
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• CID: 712801
• Update Time: 2023-08-03

Ethyl 2-(9-methyl-9H-purin-6-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-6-aceticacid, 9-methyl-, ethyl ester
• 9H-Purine-6-aceticacid,9-methyl-,ethylester(8CI)
• ethyl 2-(9-methyl-9H-purin-6-yl)acetate
• Ethyl 2-(9-methyl-9H-purin-6-yl)acetate

• Inchi： 1S/C10H12N4O2/c1-3-16-8(15)4-7-9-10(12-5-11-7)14(2)6-13-9/h5-6H,3-4H2,1-2H3
• InChI Key： MQYJIZBIUYQDKB-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=C2C(=NC=N1)N(C)C=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• Topological Polar Surface Area: 69.9